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Compound of Interest

Compound Name: Tectoroside

Cat. No.: B1160345 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Introduction
Tectoroside is a naturally occurring sesquiterpenoid glycoside that has been isolated from

plants such as Lapsana communis. Despite its identification, a comprehensive body of

research detailing its pharmacological properties remains conspicuously absent from publicly

available scientific literature. This technical guide aims to consolidate the currently available

information on tectoroside, highlighting its known biological activities and, more significantly,

the considerable gaps in our understanding of its therapeutic potential. It is crucial to

distinguish tectoroside from the similarly named isoflavone, tectoridin, a compound for which a

more extensive body of research exists.
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Property Value Source

CAS Number 124960-89-0
BOC Sciences[1], Natural

Products / BOC Sciences[2]

Molecular Formula C30H36O12
BOC Sciences[1], Natural

Products / BOC Sciences[2]

Molecular Weight 588.6 g/mol
BOC Sciences[1], Natural

Products / BOC Sciences[2]

Chemical Class Sesquiterpenoids BOC Sciences[1]

Appearance Powder
BOC Sciences[1], Natural

Products / BOC Sciences[2]

Purity >98%
BOC Sciences[1], Natural

Products / BOC Sciences[2]

Pharmacological Properties: A Field in a Nascent
Stage
The pharmacological profile of tectoroside is largely unexplored. The limited data available

suggests potential anti-inflammatory and anti-tumor activities. However, these findings are not

substantiated by in-depth in vitro or in vivo studies in the public domain, and as such,

quantitative data, detailed experimental protocols, and elucidated signaling pathways are not

available.

Anti-Inflammatory Activity
Some preliminary information suggests that tectoroside may possess anti-inflammatory

properties. The proposed mechanism of action is the inhibition of pro-inflammatory mediators.

[1] Specifically, it has been suggested that tectoroside can:

Inhibit the production of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha

(TNF-α) and Interleukin-6 (IL-6).[1]

Suppress the production of nitric oxide (NO).[1]
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Inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme pivotal in the synthesis of

prostaglandins.[1]

At present, there are no published studies that provide quantitative data, such as IC50 values,

or detail the experimental setups used to determine these anti-inflammatory effects.

Anti-Cancer Activity
The potential for anti-cancer activity of tectoroside has been hinted at in the literature. A study

on sesquiterpene lactone glycosides isolated from Lapsana communis, which included

tectoroside, was associated with "Drug Screening Assays, Antitumor" in its indexing terms.[3]

However, the published abstract of this study does not contain any specific data or results

regarding the cytotoxic or anti-proliferative effects of tectoroside on any cancer cell lines.[3]

Further research is required to ascertain if tectoroside possesses any meaningful anti-cancer

properties.

Other Pharmacological Activities
There is currently no scientific literature available to suggest that tectoroside has any

neuroprotective or antioxidant properties.

Signaling Pathways
Due to the lack of mechanistic studies, there is no information available on the signaling

pathways that may be modulated by tectoroside.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of tectoroside are not available in

the public domain.

Conclusion and Future Directions
The pharmacological investigation of tectoroside is in its infancy. While there are preliminary

indications of anti-inflammatory and possibly anti-tumor activities, the scientific community

lacks the foundational data necessary to validate these claims and understand the underlying

mechanisms. There is a clear and urgent need for comprehensive studies to:
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Systematically evaluate the in vitro and in vivo pharmacological effects of tectoroside
across a range of disease models, including inflammation, cancer, neurodegenerative

disorders, and conditions related to oxidative stress.

Elucidate the mechanism of action of tectoroside, including the identification of its molecular

targets and the signaling pathways it modulates.

Determine the pharmacokinetic and toxicological profiles of tectoroside to assess its

potential as a drug candidate.

For researchers in the field of natural product drug discovery, tectoroside represents an

unexplored frontier with the potential for novel therapeutic applications. The development of a

robust body of evidence is the critical next step in determining the future of this compound in

the pharmaceutical landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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